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Compound of Interest

Compound Name: Gefitinib-based PROTAC 3

Cat. No.: B609674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gefitinib-based PROTAC 3 is a Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of the Epidermal Growth Factor Receptor (EGFR). This molecule consists

of a ligand that binds to EGFR, a linker, and a ligand that recruits the von Hippel-Lindau (VHL)

E3 ubiquitin ligase.[1][2][3][4] This ternary complex formation leads to the ubiquitination and

subsequent degradation of EGFR by the proteasome. These application notes provide an

overview of the in vitro activity of Gefitinib-based PROTAC 3 and a detailed, representative

protocol for in vivo xenograft studies to evaluate its anti-tumor efficacy.

Mechanism of Action
Gefitinib-based PROTAC 3 functions by hijacking the cell's natural protein disposal system to

eliminate EGFR. The Gefitinib-derived ligand portion of the PROTAC binds to the EGFR

protein. Simultaneously, the VHL ligand portion binds to the VHL E3 ubiquitin ligase. This

proximity induces the ubiquitination of EGFR, marking it for degradation by the 26S

proteasome. This event leads to the downregulation of EGFR-mediated signaling pathways,

which are critical for tumor cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.myskinrecipes.com/shop/en/protac-intermediates/106207--gefitinib-based-protac-3-.html
https://www.tocris.com/products/gefitinib-based-protac-3_7258
https://www.medchemexpress.com/gefitinib-based-protac-3.html
https://bpsbioscience.com/gefitinib-based-protac-3-82059
https://www.benchchem.com/product/b609674#in-vivo-xenograft-studies-with-gefitinib-based-protac-3
https://www.benchchem.com/product/b609674#in-vivo-xenograft-studies-with-gefitinib-based-protac-3
https://www.benchchem.com/product/b609674#in-vivo-xenograft-studies-with-gefitinib-based-protac-3
https://www.benchchem.com/product/b609674#in-vivo-xenograft-studies-with-gefitinib-based-protac-3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

